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CAS No.: 10581-05-2
Cat. No.: B082368
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Executive Summary

1,4-Dicarbamoylpiperazine (Piperazine-1,4-dicarboxamide) represents a specific class of
symmetric bis-urea derivatives. Unlike its parent compound, piperazine, which is highly
hygroscopic and water-soluble, the 1,4-dicarbamoyl derivative exhibits a distinct solubility
profile governed by high crystal lattice energy.[1]

This guide provides a technical analysis of its solubility behavior, contrasting aqueous systems
with organic solvents.[1][2] It establishes that while the molecule retains polar character, its
strong intermolecular hydrogen-bonding network renders it sparingly soluble in common protic
solvents (like ethanol) and insoluble in non-polar organics, while showing specific affinity for
high-dielectric aprotic solvents (DMSO) and hot aqueous media.[1]

Molecular Architecture & Thermodynamic Basis[1]

To understand the solubility of 1,4-dicarbamoylpiperazine, one must analyze the competition
between Crystal Lattice Energy (
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) and Solvation Energy (
)-[1]
Structural Analysis

The molecule consists of a central piperazine ring locked in a chair conformation, flanked by
two planar urea (carbamoyl) groups.[1]

e H-Bond Donors: 4 (Amide hydrogens)[1]
o H-Bond Acceptors: 2 (Carbonyl oxygens)[1]

This 2:1 donor-to-acceptor ratio facilitates the formation of a robust, three-dimensional
hydrogen-bonding network in the solid state. This "brick wall" effect significantly increases the
melting point (often

) and reduces solubility in solvents unable to disrupt these intermolecular bonds.[1]

Solubility Mechanism Diagram

The following diagram illustrates the thermodynamic barrier to dissolution for bis-urea
derivatives.
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Figure 1: Thermodynamic pathway of dissolution.[1] The high stability of the urea-urea
interaction creates a significant barrier that only specific solvents can overcome.

Solvent Screening Analysis
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The following matrix details the solubility behavior of 1,4-dicarbamoylpiperazine across
standard solvent classes.

Comparative Solubility Matrix
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Solvent Class

Representative

Solubility Rating

Mechanistic Insight

Solvent
H-bonds with water
Water ( compete with lattice,
Polar Protic (AQ) Sparingly Soluble but lattice energy
) dominates at ambient
temp.[1]
Thermal energy
Polar Protic (Aq) e Moderate/High overcomes lattice
) forces; entropy favors
dissolution.[1]
High dielectric
constant and strong
H-bond accepting
Polar Aprotic DMSO, DMF High

capability disrupt
urea-urea interactions

efficiently.

Polar Protic (Org)

Methanol, Ethanol

Low/Very Low

Alkyl chains interfere
with the necessary
dense H-bonding
network required to
solvate the bis-urea

core.[1]

Non-Polar

Hexane, Toluene,
Ether

Insoluble

Lack of polarity
prevents any
interaction with the
hydrophilic urea

domains.[1]

Acidic Media

dilute HCI, Acetic Acid

Soluble

Protonation of the
amide oxygen (or
terminal nitrogen)
introduces ionic
character, drastically

increasing solubility.[1]

© 2026 BenchChem. All rights reserved.

4/9

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11425603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11425603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11425603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11425603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11425603/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082368?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

The "Water Paradox"

While piperazine is freely soluble in water, the dicarbamoyl derivative precipitates from water
during synthesis (e.g., reaction of piperazine with nitrourea).[1] This indicates that at neutral pH
and room temperature, the cohesive forces of the solid crystal exceed the adhesive forces of
hydration.[1] However, recrystallization is frequently performed from boiling water, exploiting the
steep solubility-temperature gradient.[1]

Experimental Protocol: Solubility Determination

To generate precise quantitative data (g/L) for your specific lot or derivative, the following
Shake-Flask Method (Modified OECD 105) is the gold standard.

Reagents & Equipment[1]
e Analyte: 1,4-dicarbamoylpiperazine (High Purity >98%).[1]
e Solvents: HPLC Grade Water, DMSO, Ethanol.[1]

o Equipment: Orbital shaker with temperature control, 0.45

PTFE syringe filters, HPLC-UV or Gravimetric balance.

Step-by-Step Workflow
o Saturation: Add excess solid compound to the solvent in a glass vial (e.g., 50 mg in 5 mL).

o Equilibration: Agitate at fixed temperature (e.g.,

) for 24—-48 hours.

 Clarification: Centrifuge or filter the suspension through a 0.45

filter (pre-heated if testing hot solubility).

¢ Quantification:

o Method A (HPLC): Dilute aliquot with DMSO/Water and analyze peak area against a
calibration curve.
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o Method B (Gravimetric): Evaporate a known volume of filtrate to dryness and weigh the
residue (best for volatile solvents).[1]

Experimental Logic Diagram
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Figure 2: Validation workflow for solubility determination ensuring saturation equilibrium.

Applications & Implications
Purification Strategy
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The solubility differential between water and ethanol is critical for purification.

e Crude Isolation: The synthesis reaction is often run in water; the product precipitates upon
cooling, allowing easy filtration.[1]

o Refinement: Impurities (unreacted piperazine) remain in the aqueous mother liquor.[1]
Recrystallization can be achieved by dissolving in hot water and adding ethanol as an anti-
solvent to force precipitation of high-purity crystals.

Formulation

For drug development applications involving this moiety:

 Liquid Formulations: Avoid pure aqueous buffers. Utilize co-solvent systems (e.g.,
PEG400/Water or DMSO/Water) to maintain solubility.[1]

o Solid Dispersions: Due to high lattice energy, this molecule is a candidate for amorphous
solid dispersions (ASD) to improve bioavailability if used as an active pharmaceutical
ingredient (API).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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